Cas no 1251709-88-2 (2-1-(1H-indol-3-yl)-N-methylformamido-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide)

• Product Name: 2-1-(1H-indol-3-yl)-N-methylformamido-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide
• CAS No: 1251709-88-2
• MF: C₂₀H₁₈N₄O₂S
• MW: 378.447522640228
• CID: 6431787
• PubChem ID: 49669718
• Update Time: 2025-09-19

2-1-(1H-indol-3-yl)-N-methylformamido-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(1H-indol-3-yl)-N-methylformamido-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide
• N-methyl-N-[2-[(2-methyl-1,3-benzothiazol-5-yl)amino]-2-oxoethyl]-1H-indole-3-carboxamide
• AKOS024527329
• VU0527959-1
• 1251709-88-2
• 2-[1-(1H-indol-3-yl)-N-methylformamido]-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide
• F5889-0508
• N-methyl-N-(2-((2-methylbenzo[d]thiazol-5-yl)amino)-2-oxoethyl)-1H-indole-3-carboxamide

• Inchi： 1S/C20H18N4O2S/c1-12-22-17-9-13(7-8-18(17)27-12)23-19(25)11-24(2)20(26)15-10-21-16-6-4-3-5-14(15)16/h3-10,21H,11H2,1-2H3,(H,23,25)
• InChI Key： QLVOERNQAYHLEI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(N(C)CC(NC2=CC=C3SC(C)=NC3=C2)=O)=O)=C1

Computed Properties

• Exact Mass: 378.11504700g/mol
• Monoisotopic Mass: 378.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 2-1-(1H-indol-3-yl)-N-methylformamido-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide

Comprehensive Analysis of 2-1-(1H-indol-3-yl)-N-methylformamido-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide (CAS No. 1251709-88-2)

The compound 2-1-(1H-indol-3-yl)-N-methylformamido-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide, identified by its CAS No. 1251709-88-2, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining indole and benzothiazole moieties, positions it as a promising candidate for drug discovery, particularly in targeting neurological and oncological pathways. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. This compound's molecular weight (C₂₀H₁₈N₄O₂S) and lipophilicity (LogP ≈ 3.2) suggest favorable blood-brain barrier permeability, making it relevant for neurodegenerative disease research—a hot topic in 2024. Its heterocyclic scaffold also exhibits potential for anticancer activity, as evidenced by preliminary studies on apoptosis induction in tumor cell lines.

The synthesis of CAS 1251709-88-2 typically involves a multi-step process, including amide coupling between 1H-indole-3-carboxylic acid derivatives and 2-methyl-1,3-benzothiazol-5-amine. Optimizing its yield and purity remains a focus for medicinal chemists, especially given the rising interest in green chemistry approaches. Analytical techniques like HPLC and LC-MS are critical for characterizing this compound, ensuring compliance with ICH guidelines for impurity profiling.

From a commercial perspective, 2-1-(1H-indol-3-yl)-N-methylformamido-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide is available through specialized chemical suppliers as a research-grade standard. Its pricing reflects the complexity of synthesis and the niche demand from biotech startups and academic labs. Discussions on platforms like ResearchGate highlight its utility in structure-activity relationship (SAR) studies, particularly for designing next-generation protease inhibitors.

Environmental and safety data for this compound are still under investigation, though preliminary in silico toxicity predictions (e.g., using ADMET software) indicate low mutagenic risk. This aligns with the growing emphasis on sustainable drug development—a key concern for regulatory bodies like the FDA and EMA. Researchers are advised to follow GLP standards when handling this material, despite its non-hazardous classification.

Future directions for CAS 1251709-88-2 may include cocrystal engineering to enhance solubility or proteolysis-targeting chimera (PROTAC) applications. These innovations resonate with the pharmaceutical industry's shift toward targeted protein degradation therapies. As patent landscapes evolve, this compound's intellectual property status could become pivotal for drug repurposing initiatives.

In summary, 2-1-(1H-indol-3-yl)-N-methylformamido-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide represents a compelling case study at the intersection of medicinal chemistry and translational research. Its versatility and untapped potential continue to inspire both bench scientists and computational biologists, cementing its role in the next wave of therapeutic breakthroughs.